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Compound of Interest

Compound Name: Tpn171

Cat. No.: B15574540 Get Quote

Disclaimer: Tpn171 is a research chemical. This guide is intended for trained laboratory

personnel and is not a substitute for a comprehensive risk assessment. A specific Safety Data

Sheet (SDS) for Tpn171 was not located; therefore, this guidance is based on information for a

similar compound, Sildenafil Citrate, a phosphodiesterase type 5 (PDE5) inhibitor.[1][2][3][4][5]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific handling and disposal protocols.

Personal Protective Equipment (PPE)
When handling Tpn171 in a laboratory setting, appropriate personal protective equipment must

be worn to minimize exposure and ensure personal safety. The recommended PPE includes:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][5]

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Gloves should be

inspected before use and disposed of properly after handling the compound.[1][5]

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes or spills, consider an impervious apron or suit.[1][5]

Respiratory Protection: If working with the powdered form of Tpn171 or if there is a risk of

aerosolization, a NIOSH-approved respirator is necessary.[6][7]

Table 1: Recommended Personal Protective Equipment for Handling Tpn171
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing/Handli

ng Powder

Safety

Goggles/Face

Shield

Nitrile Gloves Lab Coat
NIOSH-approved

Respirator

Preparing

Solutions
Safety Goggles Nitrile Gloves Lab Coat

Not generally

required if in a

well-ventilated

area or fume

hood

Administering to

Animals
Safety Goggles Nitrile Gloves Lab Coat

Not generally

required

Cleaning Spills

Safety

Goggles/Face

Shield

Nitrile Gloves

Lab

Coat/Impervious

Apron

NIOSH-approved

Respirator (for

large spills or

powders)

Operational Plans
2.1. Handling and Storage:

Handle Tpn171 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[1][4]

Avoid contact with skin, eyes, and clothing.[1][8]

Store Tpn171 in a tightly sealed container in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[1][8]

Minimize dust generation when working with the powdered form.[1][6]

2.2. Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]
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In case of skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][5]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.[4][5]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][5]

Spills: For small spills, absorb with an inert material and place in a suitable container for

disposal. For large spills, evacuate the area and contact your institution's EHS department.

[6][8]

Disposal Plan
Dispose of Tpn171 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.[1][9]

Do not dispose of Tpn171 down the drain or in the regular trash.[1]

Use a licensed professional waste disposal service to dispose of this material.[1][9]

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]

Data Presentation
Table 2: Pharmacokinetic Parameters of TPN171H in Healthy Subjects (Single Ascending-Dose

Study)
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Dose (mg) Cmax (ng/mL) Tmax (h)
AUC0-t
(ng·h/mL)

t1/2 (h)

5 53.6 ± 18.2 2.0 (1.0-4.0) 487.8 ± 129.5 8.02 ± 1.34

10 104.2 ± 32.5 2.0 (1.0-4.0) 1083.2 ± 262.4 9.21 ± 1.53

20 224.8 ± 73.4 2.5 (1.5-4.0) 2473.1 ± 684.2 10.88 ± 2.17

30 316.5 ± 98.7 3.0 (2.0-6.0) 3648.9 ± 987.6 10.15 ± 1.89

Data presented as mean ± standard deviation for Cmax, AUC0-t, and t1/2, and as median

(range) for Tmax.

Experimental Protocols
Detailed experimental protocols for the synthesis or in-vitro/in-vivo testing of Tpn171 are not

publicly available in the provided search results. Researchers should refer to specialized

publications or contact the manufacturer for specific protocols. The following is a general

workflow for a pharmacokinetic study based on the available information.
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Caption: General workflow for a clinical pharmacokinetic study.
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Logical Relationships
The following diagram illustrates the logical flow of safety precautions when handling a

research chemical like Tpn171.
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Caption: Logical flow of laboratory safety procedures for Tpn171.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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